Cas no 1805571-27-0 (2-bromo-5-methoxypyridine-3-carbonitrile)

• Product Name: 2-bromo-5-methoxypyridine-3-carbonitrile
• CAS No: 1805571-27-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4706940
• Update Time: 2025-06-08

2-bromo-5-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxynicotinonitrile
• 2-bromo-5-methoxypyridine-3-carbonitrile

• Inchi： 1S/C7H5BrN2O/c1-11-6-2-5(3-9)7(8)10-4-6/h2,4H,1H3
• InChI Key： XNDYWYVCWZTECU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 45.9

Additional information on 2-bromo-5-methoxypyridine-3-carbonitrile

2-Bromo-5-Methoxypyridine-3-Carbonitrile: A Comprehensive Overview

The compound 2-bromo-5-methoxypyridine-3-carbonitrile, identified by the CAS number 1805571-27-0, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents at positions 2, 3, and 5. The presence of a bromine atom at position 2, a methoxy group at position 5, and a cyano group at position 3 imparts distinctive chemical properties that make it valuable in various synthetic pathways.

The synthesis of 2-bromo-5-methoxypyridine-3-carbonitrile typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the bromine atom at position 2 with high regioselectivity.

In terms of applications, 2-bromo-5-methoxypyridine-3-carbonitrile serves as an intermediate in the synthesis of bioactive compounds. Its cyano group can be readily converted into other functional groups, such as amides or esters, through nucleophilic substitution or addition reactions. This versatility makes it a valuable building block in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have highlighted the potential of 2-bromo-5-methoxypyridine-3-carbonitrile in agrochemicals. Researchers have demonstrated that derivatives of this compound exhibit promising activity against plant pathogens, particularly fungi and bacteria. The methoxy group at position 5 contributes to the compound's lipophilicity, enhancing its ability to penetrate plant tissues and exert protective effects.

The physical properties of 2-bromo-5-methoxypyridine-3-carbonitrile are well-documented. It has a melting point of approximately 140°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties are crucial for its use in various chemical processes, including chromatographic separations and crystallization studies.

In conclusion, 2-bromo-5-methoxypyridine-3-carbonitrile is a versatile compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it an essential intermediate in modern organic synthesis. As research continues to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.